![molecular formula C10H12O4 B075640 2,4,5-Trihydroxybutyrophenone CAS No. 1421-63-2](/img/structure/B75640.png)
2,4,5-Trihydroxybutyrophenone
Overview
Description
2,4,5-Trihydroxybutyrophenone (2,4,5-THBP) is a chemical compound that is widely used in research and laboratory experiments. It is a derivative of butyrophenone, a type of phenolic compound, and is characterized by its three hydroxyl groups in the ortho position. It is a colorless solid that is soluble in water and alcohols. 2,4,5-THBP has a variety of uses in scientific research, including applications in organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
As a Substrate for Enzymes : 2,4,5-Trihydroxybutyrophenone is a substrate for horseradish peroxidase and mushroom tyrosinase. Studies have explored its interaction and reaction kinetics with these enzymes, highlighting its potential in biochemical assays and studies related to enzyme mechanisms (Kahn & Zakin, 1996).
Antioxidant Potency : It has been identified as a potent antioxidant in various applications. Its efficacy in different media such as lard, paraffin wax, mineral oil, and peanut oil has been documented. It compares favorably with commercial antioxidants and shows a low order of toxicity (Knowles et al., 1955).
Metabolism Studies : The metabolism of this compound in rats and dogs has been investigated, particularly in the context of its use as an antioxidant in foodstuffs. The studies focus on its excretion, storage in tissues, and potential metabolic products (Astill, Fassett & Roudabush, 1959).
Inhibition of DL-DOPA Oxidation : It has been found to have a synergistic effect on the rate of DL-DOPA oxidation by mushroom tyrosinase, demonstrating its potential role in biochemical pathways involving this enzyme (Kahn & Zakin, 1996).
Role in Food Biochemistry : Its use as a substrate for mushroom tyrosinase has been explored, providing insights into its potential applications in food biochemistry and enzymology (Kahn, Osuga & Whitaker, 1991).
Metabolism by Liver Microsomes : Its metabolism by rat and human liver microsomes has been studied, particularly in relation to benzophenone-3, a common sunscreen component. This research contributes to understanding the metabolic pathways and potential endocrine-disrupting activities of related compounds (Watanabe et al., 2015).
Mechanism of Action
Target of Action
Mode of Action
THBP acts as a substrate for these enzymes and undergoes oxidation to form red pigmented products. This suggests that THBP’s interaction with its targets leads to specific reaction outcomes, which can be useful in studying enzyme kinetics and reaction mechanisms.
Biochemical Pathways
Result of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of THBP. For instance, it is recommended to handle THBP in a well-ventilated area to prevent concentration in hollows and sumps . Moreover, it is advised to avoid breathing dust, mist, or spray of THBP and to use protective clothing when risk of exposure occurs .
Safety and Hazards
Avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Biochemical Analysis
Biochemical Properties
2,4,5-Trihydroxybutyrophenone plays a significant role in biochemical reactions due to its antioxidant properties
Cellular Effects
Some studies suggest that it may have genotoxic effects, as it has shown positive results in the Salmonella mutagenicity assay
Molecular Mechanism
The molecular mechanism of action of this compound is not well-defined. It is known to act as an agonist of the acetylcholine receptor, facilitating the transmission of acetylcholine’s effects on the nervous system . This involves binding to the receptor and triggering a signaling cascade, resulting in the release of neurotransmitters like glutamate and GABA
Temporal Effects in Laboratory Settings
It is known to be a potent antioxidant in many applications . Long-term feeding tests on rats and dogs are underway with this compound, and after four months, there have been no apparent ill effects .
properties
IUPAC Name |
1-(2,4,5-trihydroxyphenyl)butan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-2-3-7(11)6-4-9(13)10(14)5-8(6)12/h4-5,12-14H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRUQARLMFOLRDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1=CC(=C(C=C1O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2026232 | |
Record name | 2',4',5'-Trihydroxybutyrophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2026232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow-tan solid; [HSDB] Slightly yellow powder; [MSDSonline], Solid | |
Record name | 2,4,5-Trihydroxybutyrophenone | |
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Record name | 1-(2,4,5-Trihydroxyphenyl)-1-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0037177 | |
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Solubility |
VERY SLIGHTLY SOL IN WATER; SOL IN ALC & PROPYLENE GLYCOL | |
Record name | 2,4,5-TRIHYDROXYBUTYROPHENONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4288 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
YELLOW-TAN CRYSTALS | |
CAS RN |
1421-63-2 | |
Record name | 2′,4′,5′-Trihydroxybutyrophenone | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=1421-63-2 | |
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Record name | 2,4,5-Trihydroxybutyrophenone | |
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Record name | Thbp | |
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Record name | 1-Butanone, 1-(2,4,5-trihydroxyphenyl)- | |
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Record name | 2',4',5'-Trihydroxybutyrophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2026232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2',4',5'-trihydroxybutyrophenone | |
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Record name | 2,4,5-TRIHYDROXYBUTYROPHENONE | |
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Record name | 2,4,5-TRIHYDROXYBUTYROPHENONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4288 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1-(2,4,5-Trihydroxyphenyl)-1-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0037177 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
149-153 °C, 151 - 153 °C | |
Record name | 2,4,5-TRIHYDROXYBUTYROPHENONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4288 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1-(2,4,5-Trihydroxyphenyl)-1-butanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0037177 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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